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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B121737

Introduction

Disperse Violet 1 (C.l. 61100), an anthraquinone-based dye, is widely utilized in the textile
industry for dyeing synthetic fibers such as polyester due to its vibrant purple hue and generally
good fastness properties.[1] Lightfastness, a critical quality parameter, measures the resistance
of a dye to fading or color change upon exposure to light.[2][3] This document provides a
detailed protocol for assessing the lightfastness of textiles dyed with Disperse Violet 1,
primarily following the internationally recognized standards ISO 105-B02 and AATCC Test
Method 16.[4][5][6][7] These methods utilize a xenon arc lamp to simulate natural daylight
exposure in a controlled laboratory setting.[4][5][8]

Principle of the Test

The fundamental principle of lightfastness testing involves exposing a textile specimen dyed
with Disperse Violet 1 to a controlled artificial light source that mimics natural sunlight.[8][9]
Simultaneously, a set of standardized blue wool references with known lightfastness ratings
(ranging from 1 for very low fastness to 8 for very high fastness) are exposed under the same
conditions.[6][10] The lightfastness of the test specimen is then determined by comparing the
degree of its color change with that of the blue wool references.[8][9]

Experimental Protocol

This protocol outlines the key steps for determining the lightfastness of Disperse Violet 1 on a

textile substrate.
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1. Materials and Equipment

o Test Specimen: Textile material dyed with Disperse Violet 1. A specimen size of at least 45
mm x 10 mm is recommended.[8]

o Blue Wool References: A set of standardized blue wool references (ISO 105-B08 or AATCC
Blue Wool Lightfastness Standards L2-L9).[10]

o Lightfastness Tester: A xenon arc lamp apparatus equipped with an appropriate filter system
to simulate daylight (D65).[5][7] The apparatus should allow for the control of irradiance,
temperature, and humidity.

» Specimen Holders: Cardboard or other suitable material free of optical brighteners.

e Grey Scale for Assessing Change in Colour: In accordance with ISO 105-A02 or AATCC
Evaluation Procedure 1.[10]

e Assessment Cabinet: A standardized viewing cabinet with a D65 light source for visual
assessment.[10]

2. Experimental Conditions

The following conditions are based on the ISO 105-B02 standard (European conditions).
Adjustments may be necessary based on specific regional standards (e.g., AATCC for
American conditions).

Parameter Value

Light Source Xenon Arc Lamp

42 W/m2 (300-400 nm) or 1.10 W/m2/nm @ 420

Irradiance

nm
Black Standard Temperature (BST) 50°C £ 3°C
Chamber Air Temperature 25°C +x2°C
Relative Humidity (RH) 40% + 5%
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3. Procedure

e Sample Preparation:

[¢]

Cut the textile specimen dyed with Disperse Violet 1 to the required dimensions.

[¢]

Mount the specimen on the specimen holder.

[e]

Partially cover the specimen with an opaque material to create an unexposed area for
later comparison.

[e]

Simultaneously, mount the blue wool references (e.g., grades 4, 5, 6) in the same manner.
The choice of references should be based on the expected lightfastness of the dye.

e EXxposure:
o Place the mounted specimens and blue wool references in the lightfastness tester.

o Expose the samples to the xenon arc light under the conditions specified in the table
above.

o The duration of the exposure is determined by the fading of the blue wool references. The
exposure should continue until a color change corresponding to grade 4 on the grey scale
is observed for the blue wool reference being used as the primary endpoint.

¢ Assessment:

[¢]

After the exposure period, remove the specimens and references from the tester.

[¢]

Allow the samples to condition in a standard atmosphere for at least 4 hours.

[e]

Visually assess the color change of the exposed portion of the test specimen against the
unexposed portion in the assessment cabinet under D65 lighting.

[e]

Use the Grey Scale for Assessing Change in Colour to rate the degree of fading. A rating
of 5 indicates no change, while a rating of 1 indicates a severe change.
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o Compare the fading of the test specimen to the fading of the blue wool references. The
lightfastness rating of the specimen is the number of the blue wool reference that shows a

similar degree of fading.

Data Presentation

The results of the lightfastness assessment should be recorded in a clear and structured

manner.
Lightfastne  Grey Scale
ss Rating Rating Observatio
Sample ID Dye Substrate
(Blue Wool (Color ns
Scale) Change)
Disperse Slight fading
DV1-PET-01 Polyester 5-6 4
Violet 1 observed.
Disperse Minimal
DV1-PET-02 ] Polyester 6 4-5 )
Violet 1 fading.

Note: The lightfastness rating for Disperse Violet 1 is generally reported to be in the range of
5-6, indicating good to very good lightfastness.[1]

Experimental Workflow Diagram
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1. Preparation
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Mount on Holders & Partially Cover

2. Exposure
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- Irradiance
- Temperature
- Humidity

Expose until Blue Wool Reference Fades to Grey Scale 4

'ssment

Remove Samples from Tester

Visual Assessment in D65 Light

Compare Fading of Specimen to Blue Wool References
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|
4 O*tput

Report Lightfastness Grade (1-8)

Click to download full resolution via product page

Caption: Workflow for assessing the lightfastness of Disperse Violet 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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